Cas no 2171971-04-1 (2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal
• CAS No: 2171971-04-1
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 5945818
• PubChem ID: 165523097
• Update Time: 2025-06-09

2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal
• 2171971-04-1
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propanal
• EN300-1289736

• Inchi： 1S/C8H9ClO2S/c1-6(4-10)12-5-7-2-3-8(9)11-7/h2-4,6H,5H2,1H3
• InChI Key： RXKRVKHJWQDGSC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC(C=O)C)O1

Computed Properties

• Exact Mass: 204.0011784g/mol
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal

Introduction to 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2171971-04-1)

2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2171971-04-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is composed of a propanal moiety linked to a 5-chlorofuran ring through a methyl sulfanyl group. This arrangement imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation and application. The presence of the chlorofuran ring and the sulfanyl group introduces multiple functional groups that can be readily modified or reacted with other molecules, enhancing its utility in synthetic chemistry.

In recent years, there has been a surge in research focused on the biological activities and potential therapeutic applications of compounds containing furan rings. The chlorofuran moiety in 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal has been shown to exhibit significant biological activity, including anti-inflammatory, antimicrobial, and antitumor properties. These findings have sparked interest in exploring the compound's potential as a lead molecule for drug discovery.

The aldehyde functional group in 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is particularly noteworthy due to its reactivity and versatility. Aldehydes are known for their ability to participate in a wide range of chemical reactions, such as condensation reactions, reduction reactions, and nucleophilic addition reactions. This reactivity makes 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal an excellent starting material for the synthesis of more complex molecules with diverse biological activities.

One of the key areas where 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal has shown promise is in the development of anti-inflammatory agents. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and cardiovascular diseases. Recent studies have demonstrated that compounds containing furan rings can effectively inhibit inflammatory pathways by modulating the activity of key enzymes and signaling molecules. The presence of the chlorofuran ring in 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal may enhance its anti-inflammatory properties by providing additional structural features that interact with target proteins.

In addition to its anti-inflammatory potential, 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal has also been investigated for its antimicrobial properties. The increasing prevalence of antibiotic-resistant bacteria has led to a growing need for new antimicrobial agents. Compounds containing furan rings have been shown to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal may contribute to its effectiveness as an antimicrobial agent by disrupting bacterial cell walls or inhibiting essential metabolic pathways.

The antitumor potential of 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is another area of active research. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies. Compounds containing furan rings have been shown to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The presence of the chlorofuran ring and the sulfanyl group in 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal may enhance its antitumor activity by providing additional mechanisms for targeting cancer cells.

Beyond its direct biological activities, 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal also serves as a valuable intermediate in synthetic chemistry. The reactivity of the aldehyde functional group allows for the facile synthesis of more complex molecules with diverse functionalities. For example, condensation reactions with amino acids or other nucleophiles can yield novel peptides or peptidomimetics with potential therapeutic applications. Additionally, reduction reactions can convert the aldehyde group into an alcohol or primary amine, opening up new avenues for molecular modification.

The synthesis of 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, catalytic methods using transition metals or organocatalysts have been developed to improve yield and reduce waste generation. These advancements not only enhance the practicality of synthesizing 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal but also contribute to sustainable chemistry practices.

In conclusion, 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2171971-04-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique molecular structure endows it with diverse physical and chemical properties that make it an attractive candidate for further research and application. Whether as a lead molecule for drug discovery or as a versatile intermediate in synthetic chemistry, 2-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2171971-04-1) continues to be an area of active investigation, promising new insights and innovations in the coming years.